molecular formula C9H11BrClN3O2 B8064951 3-(Boc-amino)-4-bromo-6-chloropyridazine CAS No. 1427475-32-8

3-(Boc-amino)-4-bromo-6-chloropyridazine

Cat. No. B8064951
CAS RN: 1427475-32-8
M. Wt: 308.56 g/mol
InChI Key: OSDWBQHBOHWBLD-UHFFFAOYSA-N
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Description

“3-(Boc-amino)-4-bromo-6-chloropyridazine” is a chemical compound that contains a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms. The compound also contains diphenhydramine hydrochloride or diphenhydramine citrate , which are commonly used in over-the-counter sleep aids .


Synthesis Analysis

The synthesis of “3-(Boc-amino)-4-bromo-6-chloropyridazine” involves the use of Boc-protection, a common method for protecting amines in synthetic reactions . The Boc group is stable towards most nucleophiles and bases, making it suitable for the synthesis of multifunctional targets .


Molecular Structure Analysis

The molecular structure of “3-(Boc-amino)-4-bromo-6-chloropyridazine” has been evaluated using density functional theory (DFT). The dipole moment and first hyperpolarizability values of the molecule suggest that it could be a good candidate as a nonlinear optical (NLO) material .


Chemical Reactions Analysis

The Boc group in “3-(Boc-amino)-4-bromo-6-chloropyridazine” can be cleaved by mild acidolysis . The compound can also undergo protodeboronation, a reaction that involves the removal of a boron group .


Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(Boc-amino)-4-bromo-6-chloropyridazine” have been analyzed using DFT/B3LYP method with the 6-31+G (d,p) basis set .

Safety and Hazards

The compound may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid contact with eyes, skin, and clothing .

Future Directions

The use of Boc-protection in the synthesis of “3-(Boc-amino)-4-bromo-6-chloropyridazine” suggests potential applications in the field of peptide synthesis . Additionally, the compound’s potential as a NLO material could open up opportunities in the field of optoelectronics .

properties

IUPAC Name

tert-butyl N-(4-bromo-6-chloropyridazin-3-yl)carbamate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11BrClN3O2/c1-9(2,3)16-8(15)12-7-5(10)4-6(11)13-14-7/h4H,1-3H3,(H,12,14,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSDWBQHBOHWBLD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC1=NN=C(C=C1Br)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11BrClN3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701142464
Record name Carbamic acid, N-(4-bromo-6-chloro-3-pyridazinyl)-, 1,1-dimethylethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701142464
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

308.56 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Boc-amino)-4-bromo-6-chloropyridazine

CAS RN

1427475-32-8
Record name Carbamic acid, N-(4-bromo-6-chloro-3-pyridazinyl)-, 1,1-dimethylethyl ester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1427475-32-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Carbamic acid, N-(4-bromo-6-chloro-3-pyridazinyl)-, 1,1-dimethylethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701142464
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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